Cas no 853740-59-7 (N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide)

• Product Name: N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• CAS No: 853740-59-7
• MF: C₂₀H₁₅ClN₂O₃S
• MW: 398.862702608109
• CID: 5981463
• PubChem ID: 4516531
• Update Time: 2025-07-17

N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• AKOS016142581
• 853740-59-7
• AKOS002206482
• N-{5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide
• N-[5-[(2-chlorophenyl)methyl]-1,3-thiazol-2-yl]-1-oxo-3,4-dihydroisochromene-3-carboxamide
• F1736-0796
• N-[5-(2-chlorobenzyl)-1,3-thiazol-2-yl]-1-oxo-3,4-dihydro-1H-isochromene-3-carboxamide
• N-(5-(2-chlorobenzyl)thiazol-2-yl)-1-oxoisochroman-3-carboxamide

• Inchi： 1S/C20H15ClN2O3S/c21-16-8-4-2-6-13(16)9-14-11-22-20(27-14)23-18(24)17-10-12-5-1-3-7-15(12)19(25)26-17/h1-8,11,17H,9-10H2,(H,22,23,24)
• InChI Key： TWBSWNWZRVPEHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC1=CN=C(NC(C2CC3C=CC=CC=3C(=O)O2)=O)S1

Computed Properties

• Exact Mass: 398.0491912g/mol
• Monoisotopic Mass: 398.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 96.5Ų

Additional information on N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide

Comprehensive Analysis of N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS 853740-59-7): Structure, Applications, and Research Insights

The compound N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide (CAS 853740-59-7) represents a sophisticated heterocyclic molecule with a unique structural framework. Its thiazole and benzopyran moieties contribute to its potential biological activity, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly exploring its pharmacokinetic properties and structure-activity relationships (SAR) to unlock novel therapeutic applications.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, aligning with the growing focus on precision medicine. The 2-chlorophenyl and thiazol-2-yl groups in this compound suggest potential interactions with enzyme targets, such as kinases or proteases, which are frequently investigated in cancer research and inflammatory diseases. This aligns with trending searches like "thiazole derivatives in drug design" and "benzopyran-based therapeutics," reflecting its relevance in contemporary scientific discourse.

The synthetic pathway of CAS 853740-59-7 involves multi-step organic reactions, including amide coupling and cyclization strategies. Its carboxamide functionality enhances solubility and binding affinity, critical for bioavailability optimization—a key concern in modern pharmaceutical development. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its molecular weight (C₂₁H₁₇ClN₂O₃S).

Beyond its chemical attributes, this compound’s potential as a scaffold for lead optimization has garnered attention. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its interactions with biological targets. Such approaches address popular queries like "how to predict drug-likeness of thiazole compounds" or "AI in molecular docking," bridging gaps between experimental and in silico research.

Environmental and green chemistry considerations also apply to CAS 853740-59-7. Researchers are exploring solvent-free synthesis and catalytic methods to reduce waste, responding to global interest in "sustainable pharmaceutical manufacturing." Its stability under physiological conditions further supports its viability for preclinical studies.

In conclusion, N-{5-(2-chlorophenyl)methyl-1,3-thiazol-2-yl}-1-oxo-3,4-dihydro-1H-2-benzopyran-3-carboxamide exemplifies the intersection of structural complexity and therapeutic potential. As the scientific community prioritizes fragment-based drug discovery and polypharmacology, this compound’s versatility positions it as a promising candidate for future biomedical breakthroughs.